Cas no 1261484-35-8 (6-Chloro-2-methoxy-2'-(trifluoromethoxy)biphenyl)

• Product Name: 6-Chloro-2-methoxy-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261484-35-8
• MF: C₁₄H₁₀ClF₃O₂
• MW: 302.676213741302
• CID: 4996679
• Update Time: 2025-06-13

6-Chloro-2-methoxy-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-methoxy-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H10ClF3O2/c1-19-12-8-4-6-10(15)13(12)9-5-2-3-7-11(9)20-14(16,17)18/h2-8H,1H3
• InChI Key： BCSLLEVDMKQYSZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C=CC=CC=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5

Additional information on 6-Chloro-2-methoxy-2'-(trifluoromethoxy)biphenyl

Professional Introduction to 6-Chloro-2-methoxy-2'-(trifluoromethoxy)biphenyl (CAS No. 1261484-35-8)

6-Chloro-2-methoxy-2'-(trifluoromethoxy)biphenyl, with the CAS number 1261484-35-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative, characterized by its chloro, methoxy, and trifluoromethoxy substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 6-Chloro-2-methoxy-2'-(trifluoromethoxy)biphenyl imparts a high degree of electronic and steric diversity, which is crucial for designing molecules with specific biological activities. The presence of electron-withdrawing and electron-donating groups on the biphenyl core influences its reactivity and interaction with biological targets. This compound has been extensively studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The trifluoromethoxy group in 6-Chloro-2-methoxy-2'-(trifluoromethoxy)biphenyl is a prime example of such a fluorinated moiety, which contributes to the compound's lipophilicity and binding affinity to biological receptors. This feature has made it a preferred building block for medicinal chemists seeking to develop next-generation drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of 6-Chloro-2-methoxy-2'-(trifluoromethoxy)biphenyl is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have leveraged the structural versatility of this biphenyl derivative to develop potent inhibitors targeting specific kinases. For instance, studies have demonstrated that analogs of 6-Chloro-2-methoxy-2'-(trifluoromethoxy)biphenyl exhibit inhibitory activity against tyrosine kinases, which are overexpressed in many cancerous cells. These findings highlight the compound's potential as a scaffold for developing anticancer therapies.

The agrochemical sector has also benefited from the exploration of 6-Chloro-2-methoxy-2'-(trifluoromethoxy)biphenyl. Its derivatives have been investigated as candidates for next-generation pesticides due to their ability to interact selectively with biological targets in pests while minimizing toxicity to non-target organisms. The unique combination of substituents on the biphenyl ring allows for fine-tuning of the compound's properties, making it an attractive candidate for developing environmentally friendly agrochemicals.

The synthesis of 6-Chloro-2-methoxy-2'-(trifluoromethoxy)biphenyl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the biphenyl core efficiently. The introduction of fluorinated groups adds an additional layer of complexity to the synthesis but also enhances the compound's functional properties, making it more suitable for various applications.

In conclusion, 6-Chloro-2-methoxy-2'-(trifluoromethoxy)biphenyl (CAS No. 1261484-35-8) is a versatile and highly functionalized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with tailored biological activities. As research continues to uncover new applications for this compound, its importance in drug discovery and agricultural science is expected to grow even further.